Cas no 124082-16-2 (Benzenepropanoic acid, b-amino-2-(phenylmethoxy)-)

• Product name: Benzenepropanoic acid, b-amino-2-(phenylmethoxy)-
• CAS No: 124082-16-2
• MF: C₁₆H₁₇NO₃
• MW: 271.31100
• CID: 103875
• PubChem ID: 53417340

Benzenepropanoic acid, b-amino-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-2-(phenylmethoxy)-
• 3-AMINO-3-(2-BENZYLOXY-PHENYL)-PROPIONIC ACID
• 3-Amino-3-(2-benzyloxyphenyl)-propionic acid
• 3-amino-3-(2-phenylmethoxyphenyl)propanoic acid
• ACMC-1C48A
• AG-D-51709
• CTK4B3760
• 3-AMINO-3-(2-BENZYLOXY-PHENYL)-PROPIONICACID
• DTXSID90697266
• 124082-16-2
• 3-AMINO-3-[2-(BENZYLOXY)PHENYL]PROPANOIC ACID

• MDL： MFCD06205979
• Inchi： InChI=1S/C16H17NO3/c17-14(10-16(18)19)13-8-4-5-9-15(13)20-11-12-6-2-1-3-7-12/h1-9,14H,10-11,17H2,(H,18,19)
• InChI Key： BOZPYQOLYKYZBO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=CC=C2C(CC(=O)O)N

Computed Properties

• Exact Mass: 271.12100
• Monoisotopic Mass: 271.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 72.55000
• LogP: 3.44040